Cas no 50971-49-8 (Methyl 5-p-Tolylthiophene-2-carboxylate)

• Product Name: Methyl 5-p-Tolylthiophene-2-carboxylate
• CAS No: 50971-49-8
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 934542
• PubChem ID: 2760113
• Update Time: 2025-04-19

Methyl 5-p-Tolylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(P-TOLYL)THIOPHENE-2-CARBOXYLICACIDMETHYLESTER,96
• Methyl 5-(4-methylphenyl)-2-thiophenecarboxylate
• Methyl 5-p-Tolylthiophene-2-carboxylate
• methyl 5-(4-methylphenyl)thiophene-2-carboxylate
• Methyl5-p-tolylthiophene-2-carboxylate
• 50971-49-8
• SCHEMBL12348717
• DTXSID30965239
• 5-(P-TOLYL)THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
• AKOS015860484
• STL217552
• 5-(P-TOLYL)THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• Z1213725970
• FS-1690
• 5-(P-TOLYL)THIOPHENE-2-CARBOXYLICACIDMETHYLESTER,96%

• MDL： MFCD06201869
• Inchi： 1S/C13H12O2S/c1-9-3-5-10(6-4-9)11-7-8-12(16-11)13(14)15-2/h3-8H,1-2H3
• InChI Key： CMVNPQABPHBXIY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.05580079g/mol
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.1±30.0 °C at 760 mmHg
• Flash Point: 173.4±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-p-Tolylthiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives